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Compound of Interest

Compound Name: Morpholinoethanol

Cat. No.: B8693651

For researchers, scientists, and drug development professionals, the selection of appropriate
chemical reagents is a critical decision that can significantly impact experimental outcomes and
product efficacy. This guide provides an objective comparison of Morpholinoethanol and
Diethanolamine, two structurally related alkanolamines, evaluating their performance across
various applications, supported by available experimental data.

This analysis delves into their physicochemical properties, common industrial and research
applications, and toxicological profiles. While direct comparative studies are limited in publicly
available literature, this guide consolidates existing data to facilitate an informed selection

process.

Physicochemical Properties: A Head-to-Head
Comparison

A fundamental understanding of the physicochemical properties of Morpholinoethanol and
Diethanolamine is essential for their appropriate application. The following table summarizes
their key characteristics.
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Property Morpholinoethanol Diethanolamine
Molecular Formula C6H13NO2[1] C4H11NO2[2]
Molecular Weight 131.17 g/mol [3] 105.14 g/mol [2]

White solid at room
Colorless to pale yellow

Appearance lquid[3] temperatur(.e, often .fou-nd asa
colorless, viscous liquid[4]

Melting Point -1 °C[5] 28.0 °C[4]

Boiling Point 227 °C[5] 271.1 °C[4]

Density 1.083 g/mL at 25°C[6] 1.097 g/mL[4]

Solubility in Water Miscible[1][7] Miscible[4]

pKa 14.88 (Predicted)[1] 8.88

Flash Point 107 °C[8] 138 °C

CAS Number 622-40-2[1] 111-42-2[2]

Performance in Key Applications

Both Morpholinoethanol and Diethanolamine find utility in a range of industrial and research
applications, often owing to their properties as weak bases, surfactants, and corrosion
inhibitors.

Gas Sweetening and Carbon Capture

Diethanolamine is a well-established solvent for the removal of acidic gases like hydrogen
sulfide (H2S) and carbon dioxide (CO2) from natural gas streams, a process known as gas
sweetening.[4][9] It offers an advantage over monoethanolamine (MEA) as higher
concentrations can be used with similar corrosion potential.[4]

While there is a lack of extensive data on the performance of Morpholinoethanol in industrial-
scale gas sweetening, its structural similarity to other tertiary amines suggests potential
applicability. Comparative experimental data on CO2 absorption capacity is needed for a direct
performance evaluation.
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Corrosion Inhibition

Both compounds are utilized as corrosion inhibitors in various formulations, including
metalworking fluids.[10] Diethanolamine functions as a corrosion inhibitor in cutting, stamping,
and die-casting operations.[10] Morpholine derivatives, structurally related to
Morpholinoethanol, have also been investigated as effective corrosion inhibitors.

To quantitatively compare their performance, standardized experimental protocols are
necessary.

Pharmaceutical and Cosmetic Applications

Diethanolamine is widely used in the preparation of diethanolamides, which act as surfactants
and foaming agents in cosmetics, shampoos, and detergents.[4][10] It also serves as a pH
adjuster. Morpholinoethanol is utilized as a building block in the synthesis of pharmaceuticals
and as a buffering agent in formulations.[1][7] It is a precursor for various drug molecules.[11]

The choice between the two in a synthetic route would depend on the desired product, reaction
kinetics, and potential side reactions, which requires specific experimental investigation.

Experimental Protocols

For a direct and meaningful comparison of performance, standardized experimental protocols
are crucial. Below are detailed methodologies for key experiments.

Determination of CO2 Absorption Capacity

This protocol outlines a common method for evaluating the CO2 absorption capacity of amine
solutions.

Objective: To determine the equilibrium CO2 loading capacity of Morpholinoethanol and
Diethanolamine solutions.

Materials:

» Morpholinoethanol and Diethanolamine solutions of known concentration (e.g., 30 wt% in
water)
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e CO2 and N2 gas cylinders with mass flow controllers
o Ajacketed glass reactor with a magnetic stirrer and temperature control
e Gas inlet and outlet lines

e Agas analysis system (e.g., gas chromatograph or infrared analyzer) to measure CO2
concentration in the outlet gas.

Procedure:

e A known volume and concentration of the amine solution is placed into the reactor and
brought to the desired temperature (e.g., 40°C).

e A gas mixture with a known CO2 concentration (e.g., 15% CO2 in N2) is bubbled through the
solution at a constant flow rate.

e The CO2 concentration in the outlet gas is continuously monitored.

e The experiment is continued until the CO2 concentration in the outlet gas is equal to the inlet
concentration, indicating that the solution is saturated with CO2.

e The total amount of CO2 absorbed is calculated from the difference between the inlet and
outlet CO2 flow rates over time.

e The CO2 loading is expressed as moles of CO2 absorbed per mole of amine.

Evaluation of Corrosion Inhibition Efficiency (Weight
Loss Method)

This protocol describes a straightforward method for assessing corrosion inhibition
performance based on ASTM G31.

Objective: To compare the corrosion inhibition efficiency of Morpholinoethanol and
Diethanolamine on a specific metal (e.g., mild steel) in a corrosive environment.

Materials:
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Metal coupons of a standard size and composition

Corrosive solution (e.g., 1 M HCI)

Morpholinoethanol and Diethanolamine solutions of varying concentrations

Water bath for temperature control

Analytical balance

Procedure:

Pre-weigh the cleaned and dried metal coupons.

e Immerse the coupons in the corrosive solution containing different concentrations of the
inhibitor (and a blank with no inhibitor).

e Maintain the solution at a constant temperature for a specified duration (e.g., 24 hours).

» After the immersion period, remove the coupons, clean them to remove corrosion products,
dry, and re-weigh.

» Calculate the corrosion rate (CR) and the inhibitor efficiency (%IE) using the following
formulas:

o CR = (Weight Loss) / (Surface Area x Time)

o %IE = [(CR_blank - CR_inhibitor) / CR_blank] x 100

Visualization of Experimental Workflows
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. assets.thermofisher.com [assets.thermofisher.com]

o 2. researchgate.net [researchgate.net]

o 3. Hazardous substance assessment — Morpholine - Canada.ca [canada.ca]
e 4. fishersci.com [fishersci.com]

o 5. datasheets.scbt.com [datasheets.scbt.com]

e 6. US2777846A - Process of producing morpholine from diethanolamine - Google Patents
[patents.google.com]

o 7.researchgate.net [researchgate.net]

» 8. Conformational effects on the activity of drugs. 10. Synthesis, conformation, and
pharmacological properties of 1-(2,5-dimethoxyphenyl)-2-aminoethanols and their
morpholine analogues - PubMed [pubmed.ncbi.nim.nih.gov]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b8693651?utm_src=pdf-body-img
https://www.benchchem.com/product/b8693651?utm_src=pdf-body-img
https://www.benchchem.com/product/b8693651?utm_src=pdf-custom-synthesis
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB22759~~PDF~~MTR~~CGV4~~EN~~2025-09-16%2015:23:25~~N-(2-Hydroxyethyl
https://www.researchgate.net/publication/356804348_Simulation_and_Performance_Comparison_for_CO2_Capture_by_Aqueous_Solvents_of_N-2-Hydroxyethyl_Piperazine_and_Another_Five_Single_Amines
https://www.canada.ca/en/health-canada/services/environmental-workplace-health/occupational-health-safety/workplace-hazardous-materials-information-system/hazardous-substance-assessments/morpholine.html
https://www.fishersci.com/store/msds?partNumber=AAB22759&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://datasheets.scbt.com/sc-356809.pdf
https://patents.google.com/patent/US2777846A/en
https://patents.google.com/patent/US2777846A/en
https://www.researchgate.net/publication/380776911_Comparative_Study_of_Morpholine-based_Ligands_on_Corrosion_Inhibition_of_C-steel_in_05_M_HSO_Solution_Chemical_and_Electrochemical_Exploration
https://pubmed.ncbi.nlm.nih.gov/6827543/
https://pubmed.ncbi.nlm.nih.gov/6827543/
https://pubmed.ncbi.nlm.nih.gov/6827543/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8693651?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

9. 2024.sci-hub.se [2024.sci-hub.se]
e 10. cdhfinechemical.com [cdhfinechemical.com]
e 11. yadda.icm.edu.pl [yadda.icm.edu.pl]

 To cite this document: BenchChem. [Morpholinoethanol vs. Diethanolamine: A Comparative
Analysis for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8693651#morpholinoethanol-versus-diethanolamine-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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